Cas no 2680822-96-0 (1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid)
1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid
- EN300-28280104
- 2680822-96-0
- 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C12H20N2O4/c1-2-9-18-12(17)13-5-8-14-6-3-10(4-7-14)11(15)16/h2,10H,1,3-9H2,(H,13,17)(H,15,16)
- InChI Key: VQQWAAFRWMGRFK-UHFFFAOYSA-N
- SMILES: OC(C1CCN(CCNC(=O)OCC=C)CC1)=O
Computed Properties
- Exact Mass: 256.14230712g/mol
- Monoisotopic Mass: 256.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 78.9Ų
1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280104-1g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 1g |
$699.0 | 2023-09-09 | ||
| Enamine | EN300-28280104-5g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 5g |
$2028.0 | 2023-09-09 | ||
| Enamine | EN300-28280104-10g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 10g |
$3007.0 | 2023-09-09 | ||
| Enamine | EN300-28280104-0.05g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-28280104-0.1g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-28280104-0.25g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-28280104-0.5g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28280104-1.0g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28280104-2.5g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-28280104-5.0g |
1-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)piperidine-4-carboxylic acid |
2680822-96-0 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 |
1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid
Research Brief on 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid (CAS: 2680822-96-0)
The compound 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid (CAS: 2680822-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the unique structural features of 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid, which make it a promising candidate for the design of novel small-molecule therapeutics. The compound's piperidine core and functionalized side chain allow for versatile interactions with biological targets, particularly in the central nervous system (CNS) and inflammatory pathways. Researchers have employed advanced synthetic methodologies, including solid-phase peptide synthesis (SPPS) and click chemistry, to optimize the compound's yield and purity.
In vitro and in vivo studies have demonstrated that 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid exhibits notable activity as a modulator of specific neurotransmitter receptors and enzymes. For instance, preliminary data suggest its affinity for GABAA receptors, which could pave the way for its use in treating anxiety disorders and epilepsy. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, showing reduced cytokine production and improved tissue repair.
One of the most compelling aspects of this compound is its potential for further derivatization. Recent publications have described the synthesis of analogs with enhanced pharmacokinetic profiles, including improved blood-brain barrier (BBB) penetration and metabolic stability. These advancements underscore the compound's versatility as a scaffold for developing next-generation therapeutics.
Despite these promising results, challenges remain in translating the findings into clinical applications. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.
In conclusion, 1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid represents a valuable addition to the toolkit of medicinal chemists. Its multifaceted biological activity and structural adaptability make it a compound of high interest for ongoing and future research. Further investigations are warranted to fully elucidate its mechanisms of action and therapeutic potential.
2680822-96-0 (1-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)